Cas no 71620-98-9 (1',4'-dihydro-Spiro[cyclohexane-1,2'(3'H)-quinoxalin]-3'-one)

• Product Name: 1',4'-dihydro-Spiro[cyclohexane-1,2'(3'H)-quinoxalin]-3'-one
• CAS No: 71620-98-9
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• MDL: MFCD21840710
• CID: 1116497
• PubChem ID: 12886753
• Update Time: 2025-05-26

1',4'-dihydro-Spiro[cyclohexane-1,2'(3'H)-quinoxalin]-3'-one Chemical and Physical Properties

Names and Identifiers

• 1',4'-dihydro-Spiro[cyclohexane-1,2'(3'H)-quinoxalin]-3'-one
• Spiro[cyclohexane-1,2'(3'H)-quinoxalin]-3'-one, 1',4'-dihydro-
• 71620-98-9
• Spiro[1,4-dihydroquinoxaline-3,1'-cyclohexane]-2-one
• AKOS017843369
• SCHEMBL10758073
• CHEMBL553414
• ALBB-034749

• MDL： MFCD21840710
• Inchi： 1S/C13H16N2O/c16-12-13(8-4-1-5-9-13)15-11-7-3-2-6-10(11)14-12/h2-3,6-7,15H,1,4-5,8-9H2,(H,14,16)
• InChI Key： NRVOFCXMWVWSGZ-UHFFFAOYSA-N
• SMILES： O=C1C2(CCCCC2)NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.1Ų

Additional information on 1',4'-dihydro-Spiro[cyclohexane-1,2'(3'H)-quinoxalin]-3'-one

Introduction to 1',4'-dihydro-Spiro[cyclohexane-1,2'(3'H)-quinoxalin]-3'-one (CAS No. 71620-98-9)

1',4'-dihydro-Spiro[cyclohexane-1,2'(3'H)-quinoxalin]-3'-one, identified by its Chemical Abstracts Service (CAS) number 71620-98-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic heterocyclic structure has garnered attention due to its unique molecular architecture, which combines a cyclohexane ring with a quinoxaline moiety, forming a spirocyclic bridge. The presence of multiple hydrogen bond donors and acceptors within its framework suggests potential for diverse biological interactions, making it a valuable scaffold for drug discovery and development.

The compound's structural features are critical in determining its pharmacological properties. The spirocyclic core enhances rigidity, which can influence binding affinity and metabolic stability. Additionally, the quinoxaline ring system is known for its versatility in medicinal chemistry, often serving as a key pharmacophore in various therapeutic agents. The 1',4'-dihydro-Spiro[cyclohexane-1,2'(3'H)-quinoxalin]-3'-one structure represents an advanced derivative that may exhibit enhanced efficacy and reduced side effects compared to simpler analogs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater precision. Studies indicate that the spirocyclic scaffold may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for therapeutic applications in conditions such as arthritis and autoimmune diseases. The quinoxaline moiety, in particular, has been implicated in modulating kinase activity, which is relevant to oncology research.

In vitro studies have demonstrated that derivatives of 1',4'-dihydro-Spiro[cyclohexane-1,2'(3'H)-quinoxalin]-3'-one exhibit inhibitory effects on certain enzymes associated with metabolic disorders. The compound's ability to modulate these pathways could make it useful in the treatment of metabolic syndrome and related conditions. Furthermore, its spirocyclic structure may contribute to improved blood-brain barrier penetration, a desirable trait for central nervous system (CNS) drug candidates.

The synthesis of 1',4'-dihydro-Spiro[cyclohexane-1,2'(3'H)-quinoxalin]-3'-one presents unique challenges due to the complexity of its spirocyclic core. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to achieve high yields and enantiopurity, which are essential for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential as a lead molecule for further derivatization. By modifying specific functional groups within the spiro[cyclohexane-1,2'(3'H)-quinoxalin] core, researchers can fine-tune its pharmacological profile to target specific diseases or biological processes. For instance, introduction of hydroxyl or amine groups could enhance solubility and binding affinity, while electronic modifications might improve receptor selectivity.

Current research is exploring the compound's role in modulating neuroinflammatory pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary data suggest that derivatives of 1',4'-dihydro-Spiro[cyclohexane-1,2'(3'H)-quinoxalin]-3'-one may interact with amyloid-beta plaques and tau protein aggregates, two hallmark features of these conditions. This opens up exciting possibilities for developing novel therapeutic strategies.

The development of new drug candidates often involves rigorous testing across multiple preclinical models to assess efficacy and safety. 1',4'-dihydro-Spiro[cyclohexane-1,2'(3'H)-quinoxalin]-3'-one has been evaluated in cell-based assays for its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. These findings align with its potential application in treating chronic inflammatory diseases where modulation of cytokine release is key.

The compound's stability under various conditions is another critical factor in its pharmaceutical viability. Studies have examined its photostability and chemical degradation pathways under physiological conditions. The results indicate that it remains stable under normal storage conditions but may degrade when exposed to extreme pH or temperatures. This information is crucial for formulating appropriate drug delivery systems.

In conclusion,1',4'-dihydro-Spiro[cyclohexane-1,2'(3'H)-quinoxalin]-3'-one (CAS No. 71620-98-9) represents a promising candidate for further development in pharmaceutical research. Its unique structural features offer potential advantages over existing therapeutics, particularly in terms of target specificity and metabolic stability. As research progresses，this compound is likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.